Sodium 6-methylpyridazine-3-sulfinate
Description
Sodium 6-methylpyridazine-3-sulfinate is a chemical compound with the IUPAC name sodium 6-methylpyridazine-3-sulfinate . It has a molecular weight of 180.16 . The compound is stored at a temperature of -10 . It is available in powder form .
Synthesis Analysis
Sodium sulfinates, including Sodium 6-methylpyridazine-3-sulfinate, have gained significant attention due to their versatile reactivity . They are generally odorless, moisture-insensitive, easy-to-handle, and bench-stable . They can be easily prepared from inexpensive sulfonyl chlorides .Molecular Structure Analysis
The InChI code for Sodium 6-methylpyridazine-3-sulfinate is1S/C5H6N2O2S.Na/c1-4-2-3-5 (7-6-4)10 (8)9;/h2-3H,1H3, (H,8,9);/q;+1/p-1 . Chemical Reactions Analysis
Sodium sulfinates, including Sodium 6-methylpyridazine-3-sulfinate, have been used as sulfonylating, sulfenylating, or sulfinylating reagents, depending on reaction conditions . They act as versatile building blocks for preparing many valuable organosulfur compounds through S–S, N–S, and C–S bond-forming reactions .Physical And Chemical Properties Analysis
Sodium 6-methylpyridazine-3-sulfinate is a powder with a molecular weight of 180.16 . It is stored at a temperature of -10 .Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/eye protection/face protection .
properties
IUPAC Name |
sodium;6-methylpyridazine-3-sulfinate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2S.Na/c1-4-2-3-5(7-6-4)10(8)9;/h2-3H,1H3,(H,8,9);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTPUFTXLWDQQGX-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)S(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N2NaO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 6-methylpyridazine-3-sulfinate | |
CAS RN |
2137835-12-0 |
Source
|
| Record name | sodium 6-methylpyridazine-3-sulfinate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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